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Compound of Interest

Compound Name:
3,2'-Dihydroxy-4,4'-

dimethoxychalcone

Cat. No.: B3028655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular weight and chemical

properties of 3,2'-Dihydroxy-4,4'-dimethoxychalcone, a chalcone derivative of interest in

phytochemical and pharmacological research.

Chemical Identification
The compound is systematically identified by the following descriptors. The CAS number

provides a unique identifier for this specific chemical substance.

Identifier Value

Chemical Name 3,2'-Dihydroxy-4,4'-dimethoxychalcone[1]

Systematic Name
(2E)-1-(2-Hydroxy-4-methoxyphenyl)-3-(3-

hydroxy-4-methoxyphenyl)prop-2-en-1-one[1]

CAS Number 2567-65-9[1][2]

Molecular Formula C₁₇H₁₆O₅[1][2]

Molecular Weight Calculation
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 3,2'-Dihydroxy-4,4'-dimethoxychalcone is based on its molecular formula,

C₁₇H₁₆O₅, and the standard atomic weights of Carbon, Hydrogen, and Oxygen.[3][4][5]

The standard atomic weights used for this calculation are summarized below.

Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011[6]

Hydrogen H 1.008[7][8]

Oxygen O 15.999[9][10]

The molecular weight is calculated by summing the mass of all atoms in the molecular formula.

Element Number of Atoms
Atomic Weight (
g/mol )

Total Contribution (
g/mol )

Carbon (C) 17 12.011 204.187

Hydrogen (H) 16 1.008 16.128

Oxygen (O) 5 15.999 79.995

Total 300.31

The calculated molecular weight for 3,2'-Dihydroxy-4,4'-dimethoxychalcone is 300.31 g/mol .

[1][2]

Logical Workflow for Molecular Weight
Determination
The following diagram illustrates the logical process of calculating the molecular weight from

the compound's molecular formula and the atomic weights of its constituent elements.
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Inputs

Calculation Process

Output

Molecular Formula
C₁₇H₁₆O₅

Carbon Mass
17 * 12.011 = 204.187

Hydrogen Mass
16 * 1.008 = 16.128

Oxygen Mass
5 * 15.999 = 79.995

Standard Atomic Weights
C: 12.011
H: 1.008

O: 15.999

Molecular Weight
300.31 g/mol

Click to download full resolution via product page

Molecular Weight Calculation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3,2'-Dihydroxy-4,4'-dimethoxychalcone | CAS: 2567-65-9 | ChemNorm [chemnorm.com]

2. 3,2'-Dihydroxy-4,4'-dimethoxychalcone - CD BioSustainable [sustainable-bio.com]

3. webqc.org [webqc.org]

4. byjus.com [byjus.com]

5. Atomic/Molar mass [westfield.ma.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b3028655?utm_src=pdf-body-img
https://www.benchchem.com/product/b3028655?utm_src=pdf-custom-synthesis
https://www.chemnorm.com/Product/3%2C2%27-Dihydroxy-4%2C4%27-dimethoxychalcone-TBW03836.html
https://www.sustainable-bio.com/32-dihydroxy-44-dimethoxychalcone-item-23048.html
https://www.webqc.org/molecular-weight-of-carbon.html
https://byjus.com/chemistry/carbon/
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. youtube.com [youtube.com]

7. quora.com [quora.com]

8. Hydrogen | McGraw Hill's AccessScience [accessscience.com]

9. Oxygen - Wikipedia [en.wikipedia.org]

10. Oxygen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

To cite this document: BenchChem. [Technical Data Sheet: 3,2'-Dihydroxy-4,4'-
dimethoxychalcone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028655#3-2-dihydroxy-4-4-dimethoxychalcone-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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